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Compound of Interest

Compound Name: Boc-Orn(Tfa)-OH

Cat. No.: B8484876

For researchers, scientists, and drug development professionals handling Boc-Orn(Tfa)-OH
(Na-tert-Butoxycarbonyl-No-trifluoroacetyl-L-ornithine), adherence to proper disposal
procedures is critical for laboratory safety and environmental protection. This document
provides a comprehensive guide to the safe handling and disposal of this compound,
integrating chemical properties with procedural steps.

Chemical and Physical Properties

A summary of the key quantitative data for Boc-Orn(Tfa)-OH and related compounds is
presented below. This information is essential for a comprehensive understanding of the
chemical's characteristics and potential hazards.
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Trifluoroacetic Acid

Property Boc-Orn-OH Boc-Orn(Fmoc)-OH

(TFA)
Molecular Formula C10H20N204 C25H30N206[1] C2HFs02
Molecular Weight 232.28 g/mol [2] 454.52 g/mol [1] 114.02 g/mol

Appearance

Powder

Crystalline solid[1]

Colorless fuming
liquid[3]

Storage Class

11 - Combustible
Solids

13 - Non Combustible
Solids

Corrosive

Solubility

Soluble in Chloroform,
Dichloromethane,
Ethyl Acetate, DMSO,
Acetone.[4]

Soluble in DMSO and
dimethyl formamide
(=30 mg/ml).
Sparingly soluble in

aqueous buffers.[1]

Miscible with water,
ether, acetone,
ethanol, benzene,
carbon tetrachloride,

hexane.[3]

Disposal Protocol for Boc-Orn(Tfa)-OH

The proper disposal of Boc-Orn(Tfa)-OH requires careful consideration of its chemical nature,

particularly the presence of the trifluoroacetyl (Tfa) group. The following step-by-step procedure

should be followed to ensure safe disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate personal protective equipment, including chemical-resistant gloves

(e.q., nitrile), safety goggles, and a laboratory coat.

2. Waste Segregation:

e Solid Waste: Collect waste Boc-Orn(Tfa)-OH powder and any contaminated consumables

(e.g., weighing paper, pipette tips) in a designated, clearly labeled hazardous waste

container. The container should be suitable for solid chemical waste.

e Liquid Waste: Solutions containing Boc-Orn(Tfa)-OH should be collected in a separate,

labeled hazardous waste container for halogenated organic solvents. Do not mix with non-

halogenated solvent waste.
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3. Neutralization of Small Spills:

o For small spills of Boc-Orn(Tfa)-OH powder, carefully sweep up the material to avoid
generating dust.

e The area can then be decontaminated. Given the potential for hydrolysis to trifluoroacetic
acid (a strong acid), the spill area should be wiped with a suitable neutralizing agent, such as
a sodium bicarbonate solution, followed by a water rinse.

4. Bulk Disposal:

» All waste containing Boc-Orn(Tfa)-OH, both solid and liquid, must be disposed of through a
licensed hazardous waste disposal company.

e Do not attempt to dispose of this chemical down the drain or in regular trash.
5. Decontamination of Glassware:

o Glassware that has been in contact with Boc-Orn(Tfa)-OH should be rinsed with an
appropriate organic solvent (e.g., acetone, ethanol) to remove any residue. The solvent rinse
should be collected as halogenated liquid waste.

o Subsequently, the glassware can be washed with soap and water.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Boc-Orn(Tfa)-OH.
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Boc-Orn(Tfa)-OH Disposal Workflow
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Caption: Logical workflow for the proper segregation and disposal of Boc-Orn(Tfa)-OH waste.
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This guidance is intended to provide a framework for the safe disposal of Boc-Orn(Tfa)-OH. It
is imperative that all laboratory personnel are trained on these procedures and that the specific
regulations of your institution and local authorities are followed. Always consult the Safety Data
Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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